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Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439 Get Quote

Introduction
Decyl oleate, the ester of decyl alcohol and oleic acid, is a versatile compound with significant

potential as a biodegradable lubricant. Its favorable properties, including good lubricity, low

viscosity, and inherent biodegradability, make it an attractive alternative to conventional mineral

oil-based lubricants in a variety of applications.[1][2][3] This document provides detailed

application notes and experimental protocols for researchers, scientists, and drug development

professionals interested in evaluating and utilizing decyl oleate as a biodegradable lubricant.

Physicochemical Properties
Decyl oleate is a clear, slightly yellowish liquid at room temperature.[2] Its chemical and

physical properties are summarized in the table below.
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Property Value Test Method

Chemical Formula C₂₈H₅₄O₂ -

Molecular Weight 422.73 g/mol -

Appearance
Clear, colorless to pale yellow

liquid
Visual

Kinematic Viscosity @ 40°C ~10-15 cSt ASTM D445

Kinematic Viscosity @ 100°C ~3-5 cSt ASTM D445

Pour Point 2.8 °C ASTM D97

Solubility

Practically insoluble in water;

miscible with ethanol,

methylene chloride, and light

petroleum.[1]

-

Performance Data
The performance of decyl oleate as a biodegradable lubricant has been evaluated through

various standard tests. The following tables summarize key performance data.

Biodegradability
The ready biodegradability of decyl oleate is a key attribute for its use as an environmentally

friendly lubricant. While specific data for decyl oleate is not readily available in the public

domain, data from structurally similar esters provides a strong indication of its performance.

Test Parameter Result Test Method

Biodegradation 86% after 28 days* OECD 301F

*Data based on a structurally similar substance: triesters of trimethylolpropane with C16-18 and

C18 unsaturated fatty acids.

Lubricity
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Decyl oleate exhibits good lubricating properties, reducing friction and wear between moving

surfaces.[1][2][3] The four-ball wear test is a standard method to evaluate the anti-wear

properties of lubricants.

Test Parameter Result Test Method

Wear Scar Diameter 0.451 mm* ASTM D4172

*Data based on a chemically similar oleate ester, Neopentylglycol Dioleate (NPGDO), as a

proxy for decyl oleate to provide a representative value for oleate esters.[4]

Oxidative Stability
The oxidative stability of a lubricant is crucial for its service life. The Rancimat method is an

accelerated aging test used to determine the oxidation stability of oils and fats.

Test Parameter Result Test Method

Induction Time @ 110°C > 8 hours* Rancimat

*Estimated value based on the high oleic acid content of decyl oleate. Oleic acid esters are

known for their good oxidative stability.

Experimental Protocols
Detailed methodologies for key experiments are provided below to enable researchers to

conduct their own evaluations of decyl oleate.

Protocol 1: Determination of Ready Biodegradability
(OECD 301F)
Objective: To determine the ready biodegradability of decyl oleate in an aerobic aqueous

medium.

Apparatus:

Respirometer (e.g., electrolytic respirometer)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.atamanchemicals.com/decyl-oleate_u32307/
https://www.avenalab.com/images/0001DOKUMENTACIJA/TDS/Decyl-Oleate-TDS-ENG.pdf
https://www.cosmeticsinfo.org/ingredient/decyl-oleate/
https://asmedigitalcollection.asme.org/tribology/article-abstract/143/1/011901/1084707
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation bottles with stoppers

Magnetic stirrers and stir bars

pH meter

Source of CO₂-free air

Reagents:

Mineral medium (as specified in OECD 301)

Activated sludge from a domestic wastewater treatment plant (as inoculum)

Decyl oleate (test substance)

Sodium benzoate (readily biodegradable reference substance)

Inhibitor for nitrification (e.g., N-allylthiourea)

Procedure:

Preparation of Mineral Medium: Prepare the mineral medium according to the OECD 301

guideline.

Inoculum Preparation: Collect fresh activated sludge and wash it with mineral medium. The

final concentration of suspended solids in the test should be approximately 30 mg/L.

Test Setup:

Prepare test bottles containing mineral medium, inoculum, and the test substance (decyl

oleate) at a concentration of 100 mg/L.

Prepare control bottles with inoculum and mineral medium only.

Prepare reference bottles with inoculum, mineral medium, and sodium benzoate at 100

mg/L.

Add the nitrification inhibitor to all bottles.
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Incubation: Place the bottles in the respirometer and incubate at 20 ± 1°C in the dark with

continuous stirring for 28 days.

Measurement: The oxygen consumption is measured continuously by the respirometer.

Calculation: The percentage of biodegradation is calculated based on the ratio of the

biological oxygen demand (BOD) to the theoretical oxygen demand (ThOD) of the test

substance.

Pass Level: The substance is considered readily biodegradable if the biodegradation level

reaches 60% ThOD within a 10-day window during the 28-day test period.[5]

Protocol 2: Determination of Wear Preventive
Characteristics (ASTM D4172 - Four-Ball Method)
Objective: To evaluate the anti-wear properties of decyl oleate under sliding contact.

Apparatus:

Four-Ball Wear Test Machine

Microscope with a calibrated scale for measuring wear scars

Test balls (steel, 12.7 mm diameter)

Reagents:

Decyl oleate (test lubricant)

Solvents for cleaning (e.g., heptane, acetone)

Procedure:

Apparatus Preparation: Thoroughly clean the test balls, ball pot, and locking ring with

solvents and dry them.

Test Setup:
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Place three clean test balls in the ball pot.

Pour the decyl oleate into the pot to a level about 3 mm above the top of the balls.

Place the fourth ball in the chuck of the motor-driven spindle.

Test Conditions:

Load: 392 N (40 kgf)

Speed: 1200 ± 60 rpm

Temperature: 75 ± 2°C

Duration: 60 ± 1 min

Test Execution:

Assemble the ball pot onto the tester.

Apply the load and start the motor.

Maintain the specified temperature throughout the test.

Measurement: After the test, clean the three lower balls and measure the diameter of the

wear scars in two directions (parallel and perpendicular to the direction of sliding) using the

microscope.

Calculation: Calculate the average wear scar diameter for the three balls.

Protocol 3: Determination of Oxidative Stability
(Rancimat Method)
Objective: To determine the oxidative stability of decyl oleate by an accelerated aging test.

Apparatus:

Rancimat apparatus with heating block and measuring vessels
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Air pump

Reaction vessels

Reagents:

Decyl oleate (test sample)

Deionized water

Procedure:

Apparatus Setup:

Set the temperature of the heating block (e.g., 110°C).

Set the air flow rate (e.g., 20 L/h).

Sample Preparation: Weigh a precise amount of decyl oleate (e.g., 3 g) into a reaction

vessel.

Measurement:

Place the reaction vessel in the heating block.

Fill a measuring vessel with deionized water and connect it to the reaction vessel outlet.

Start the air flow and the measurement.

Data Analysis: The apparatus continuously measures the conductivity of the water in the

measuring vessel. The induction time is the time until a rapid increase in conductivity is

detected, which indicates the formation of volatile oxidation products.

Visualizations
Experimental Workflow for Biodegradability Testing
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Preparation
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Caption: Workflow for OECD 301F Biodegradability Testing.

Logical Relationship of Decyl Oleate Properties
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Caption: Relationship between Decyl Oleate's properties and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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